rac-(2R,3S)-3-amino-1,1,1-trifluoro-3-phenylpropan-2-ol
Overview
Description
Rac-(2R,3S)-3-amino-1,1,1-trifluoro-3-phenylpropan-2-ol (RATPF) is a small molecule with a wide range of applications in both scientific research and industry. It is a chiral amino alcohol that can be used as a starting material for the synthesis of various compounds, and it has been used in the production of pharmaceuticals and other specialty chemicals. In addition, RATPF has been studied for its potential as a therapeutic agent in the treatment of various diseases.
Scientific Research Applications
Rac-(2R,3S)-3-amino-1,1,1-trifluoro-3-phenylpropan-2-ol has been studied for its potential as a therapeutic agent in the treatment of various diseases, such as cancer, inflammation, and neurological disorders. It has also been used as a starting material in the synthesis of various compounds, including pharmaceuticals and other specialty chemicals. In addition, rac-(2R,3S)-3-amino-1,1,1-trifluoro-3-phenylpropan-2-ol has been studied for its potential as a chiral catalyst in organic synthesis.
Mechanism of Action
The mechanism of action of rac-(2R,3S)-3-amino-1,1,1-trifluoro-3-phenylpropan-2-ol is not fully understood. However, it has been suggested that the molecule can act as a chiral catalyst in organic synthesis, and it may interact with certain enzymes in the body to produce therapeutic effects. Additionally, the molecule may interact with receptors in the body to produce physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of rac-(2R,3S)-3-amino-1,1,1-trifluoro-3-phenylpropan-2-ol have not been studied in detail. However, it has been suggested that the molecule may interact with certain enzymes in the body to produce therapeutic effects, and it may interact with receptors in the body to produce physiological effects. Additionally, rac-(2R,3S)-3-amino-1,1,1-trifluoro-3-phenylpropan-2-ol may act as a chiral catalyst in organic synthesis.
Advantages and Limitations for Lab Experiments
The main advantage of using rac-(2R,3S)-3-amino-1,1,1-trifluoro-3-phenylpropan-2-ol in laboratory experiments is that it is easy to synthesize and can be carried out in a short amount of time. Additionally, rac-(2R,3S)-3-amino-1,1,1-trifluoro-3-phenylpropan-2-ol is a chiral molecule, which makes it useful for the synthesis of various compounds. However, the reaction yields a racemic mixture, which may limit its usefulness in certain applications. Additionally, the mechanism of action of rac-(2R,3S)-3-amino-1,1,1-trifluoro-3-phenylpropan-2-ol is not fully understood, which may limit its usefulness in certain applications.
Future Directions
There are several potential future directions for research on rac-(2R,3S)-3-amino-1,1,1-trifluoro-3-phenylpropan-2-ol. These include further studies on the mechanism of action of the molecule, as well as studies on its potential therapeutic effects. Additionally, further research could be conducted on the synthesis of rac-(2R,3S)-3-amino-1,1,1-trifluoro-3-phenylpropan-2-ol, including the development of methods for the synthesis of enantiomerically pure compounds. Finally, further research could be conducted on the use of rac-(2R,3S)-3-amino-1,1,1-trifluoro-3-phenylpropan-2-ol as a chiral catalyst in organic synthesis.
Synthesis Methods
Rac-(2R,3S)-3-amino-1,1,1-trifluoro-3-phenylpropan-2-ol is synthesized from the reaction of 1,1,1-trifluoro-3-phenylpropan-2-ol with a chiral amino alcohol. The reaction is carried out in an aqueous solution at room temperature and is catalyzed by a strong base such as potassium hydroxide or sodium hydroxide. The reaction yields a racemic mixture of the desired product. The reaction is simple and can be carried out in a short amount of time, making it an attractive choice for laboratory experiments.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,3S)-3-amino-1,1,1-trifluoro-3-phenylpropan-2-ol involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "Benzaldehyde", "Ethyl trifluoroacetate", "Methyl magnesium bromide", "Ethyl chloroformate", "Ammonia", "Hydrochloric acid", "Sodium hydroxide", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Condensation of benzaldehyde with ethyl trifluoroacetate in the presence of methyl magnesium bromide to form (2R,3S)-3-phenyl-2-trifluoromethylpropanal", "Step 2: Reduction of (2R,3S)-3-phenyl-2-trifluoromethylpropanal with sodium borohydride to form (2R,3S)-3-phenyl-2-trifluoromethylpropan-1-ol", "Step 3: Protection of (2R,3S)-3-phenyl-2-trifluoromethylpropan-1-ol with ethyl chloroformate to form ethyl (2R,3S)-3-phenyl-2-trifluoromethylpropan-1-yl carbonate", "Step 4: Reaction of ethyl (2R,3S)-3-phenyl-2-trifluoromethylpropan-1-yl carbonate with ammonia in the presence of hydrochloric acid to form rac-(2R,3S)-3-amino-1,1,1-trifluoro-3-phenylpropan-2-ol", "Step 5: Neutralization of the reaction mixture with sodium hydroxide and extraction of the product with dichloromethane", "Step 6: Drying of the organic layer with anhydrous sodium sulfate and evaporation of the solvent to obtain the target compound as a white solid", "Step 7: Purification of the product by recrystallization from a suitable solvent" ] } | |
CAS RN |
1461714-69-1 |
Product Name |
rac-(2R,3S)-3-amino-1,1,1-trifluoro-3-phenylpropan-2-ol |
Molecular Formula |
C9H10F3NO |
Molecular Weight |
205.2 |
Purity |
95 |
Origin of Product |
United States |
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